Cas no 145572-16-3 (methyl 4-chlorosulphonyl-2,3,5,6-tetrafluorobenzoate)

• Product Name: methyl 4-chlorosulphonyl-2,3,5,6-tetrafluorobenzoate
• CAS No: 145572-16-3
• MF: C₈H₃ClF₄O₄S
• MW: 306.618634462357
• CID: 2119076
• PubChem ID: 77174657
• Update Time: 2025-04-21

methyl 4-chlorosulphonyl-2,3,5,6-tetrafluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chlorosulphonyl-2,3,5,6-tetrafluorobenzoate
• 145572-16-3
• DB-063614
• 2,3,5,6-Tetrafluoro-4-(chlorosulfonyl)benzoic acid methyl ester

• Inchi： 1S/C8H3ClF4O4S/c1-17-8(14)2-3(10)5(12)7(18(9,15)16)6(13)4(2)11/h1H3
• InChI Key： IUAWMJAZOYMFCQ-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C(C(=O)OC)=C(C=1F)F)F)F)(=O)=O

Computed Properties

• Exact Mass: 305.9376701Da
• Monoisotopic Mass: 305.9376701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.8Ų